Cas no 2432829-48-4 (3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one)

3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one structure
2432829-48-4 structure
Product Name:3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one
CAS No:2432829-48-4
MF:C7H7BrN2O
MW:215.05
CID:5108867
Update Time:2023-02-27

3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one
    • AT22847
    • Inchi: 1S/C7H7BrN2O/c8-5-3-9-10(4-5)6-1-7(11)2-6/h3-4,6H,1-2H2
    • InChI Key: UVWGKUJIOCYTCQ-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C2CC(C2)=O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • XLogP3: 0.3
  • Topological Polar Surface Area: 34.9
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